Cas no 152714-07-3 (3-(4-chlorophenyl)cyclobutan-1-one)
3-(4-Chlorophenyl)cyclobutan-1-one is a cyclic ketone derivative featuring a chlorophenyl substituent, which imparts unique reactivity and structural properties. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of cyclobutane-containing frameworks, which are of interest in pharmaceutical and materials chemistry. The presence of the 4-chlorophenyl group enhances its utility in cross-coupling reactions and further functionalization. Its well-defined structure and stability make it suitable for precise synthetic applications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes requiring cyclobutanone-based building blocks.
152714-07-3 structure
Product Name:3-(4-chlorophenyl)cyclobutan-1-one
CAS No:152714-07-3
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD04038980
CID:1326280
PubChem ID:4589694
Update Time:2025-06-07
3-(4-chlorophenyl)cyclobutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanone, 3-(4-chlorophenyl)-
- 3-(4-chlorophenyl)cyclobutanone
- N'-Methyl-2-(2-oxo-2H-indol-3-yl)hydrazinecarboximidamide
- 3-(4-chlorophenyl)cyclobutan-1-one
- DB-112285
- F8889-8427
- MFCD04038980
- 3-(4-CHLOROPHENYL)-CYCLOBUTAN-1-ONE
- SY035089
- 3-(4-Chlorophenyl)-cyclobutane-1-one
- CS-0074473
- CGA71407
- AS-43614
- 152714-07-3
- SCHEMBL425308
- AKOS023842437
- EN300-43631
-
- MDL： MFCD04038980
- Inchi： 1S/C10H9ClO/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8H,5-6H2
- InChI Key： QXGIEYARHGBPSL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1CC(C1)=O
Computed Properties
- Exact Mass: 180.03427
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 365.1±42.0 °C at 760 mmHg
- Flash Point: 174.6±27.9 °C
- PSA: 17.07
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(4-chlorophenyl)cyclobutan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-chlorophenyl)cyclobutan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019125624-1g |
3-(4-Chlorophenyl)cyclobutanone |
152714-07-3 | 95% | 1g |
987.77 USD | 2021-06-16 | |
| Apollo Scientific | OR7047-250mg |
3-(4-Chlorophenyl)-cyclobutane-1-one |
152714-07-3 | 97% | 250mg |
£99.00 | 2025-02-20 | |
| Apollo Scientific | OR7047-1g |
3-(4-Chlorophenyl)-cyclobutane-1-one |
152714-07-3 | 97% | 1g |
£392.00 | 2025-02-20 | |
| abcr | AB247379-250 mg |
3-(4-Chlorophenyl)-cyclobutane-1-one; . |
152714-07-3 | 250 mg |
€253.20 | 2023-07-20 | ||
| abcr | AB247379-1 g |
3-(4-Chlorophenyl)-cyclobutane-1-one; . |
152714-07-3 | 1 g |
€534.80 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1215514-1g |
3-(4-Chlorophenyl)cyclobutanone |
152714-07-3 | 95% | 1g |
$400 | 2024-06-03 | |
| Chemenu | CM535194-100mg |
3-(4-Chlorophenyl)cyclobutan-1-one |
152714-07-3 | 98% | 100mg |
$90 | 2022-12-31 | |
| Chemenu | CM535194-250mg |
3-(4-Chlorophenyl)cyclobutan-1-one |
152714-07-3 | 98% | 250mg |
$135 | 2022-12-31 | |
| Chemenu | CM535194-1g |
3-(4-Chlorophenyl)cyclobutan-1-one |
152714-07-3 | 98% | 1g |
$338 | 2022-12-31 | |
| TRC | C611503-10mg |
3-(4-chlorophenyl)cyclobutan-1-one |
152714-07-3 | 10mg |
$ 50.00 | 2022-06-06 |
3-(4-chlorophenyl)cyclobutan-1-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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